1-[(2-methylbenzyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-4-carboxamide

• Molecular Formula: C19H28N2O4S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 1-[(2-methylphenyl)methylsulfonyl]-N-(oxolan-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H28N2O4S/c1-15-5-2-3-6-17(15)14-26(23,24)21-10-8-16(9-11-21)19(22)20-13-18-7-4-12-25-18/h2-3,5-6,16,18H,4,7-14H2,1H3,(H,20,22)
• InChI Key: CLAWYRUXJRMJKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)N2CCC(CC2)C(=O)NCC3CCCO3

Description

1-[(2-methylbenzyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-4-carboxamide is a complex organic compound featuring a piperidine ring, a sulfonyl group, and a tetrahydrofuran moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2-methylbenzyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-4-carboxamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors such as 1,5-diamines or 1,5-diketones.

Introduction of the Sulfonyl Group: The sulfonyl group is introduced via sulfonylation reactions, often using sulfonyl chlorides in the presence of a base like triethylamine.

Attachment of the Tetrahydrofuran Moiety: The tetrahydrofuran ring is typically introduced through nucleophilic substitution reactions involving tetrahydrofuran derivatives.

Final Coupling: The final step involves coupling the sulfonylated piperidine with the tetrahydrofuran moiety under conditions that promote amide bond formation, such as using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the processes to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

1-[(2-methylbenzyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized further under strong oxidizing conditions.

Reduction: The amide bond can be reduced to an amine under reducing conditions using reagents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide.

Reduction: Lithium aluminum hydride or borane.

Substitution: Nucleophiles like amines or alcohols in the presence of a base.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel compounds.

Biology

In biological research, 1-[(2-methylbenzyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-4-carboxamide can be used to study the interactions of sulfonyl and piperidine-containing compounds with biological targets.

Medicine

Medically, this compound has potential applications in drug development. Its structure suggests it could interact with various biological targets, making it a candidate for the development of new pharmaceuticals.

Industry

Industrially, this compound can be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1-[(2-methylbenzyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-4-carboxamide would depend on its specific application. Generally, the sulfonyl group can interact with biological molecules through hydrogen bonding and electrostatic interactions, while the piperidine ring can enhance the compound’s binding affinity to various targets.

Comparison with Similar Compounds

Similar Compounds

1-[(2-methylbenzyl)sulfonyl]piperidine-4-carboxamide: Lacks the tetrahydrofuran moiety.

N-(tetrahydrofuran-2-ylmethyl)piperidine-4-carboxamide: Lacks the sulfonyl group.

1-[(2-methylbenzyl)sulfonyl]-N-methylpiperidine-4-carboxamide: Contains a methyl group instead of the tetrahydrofuran moiety.

Uniqueness

1-[(2-methylbenzyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)piperidine-4-carboxamide is unique due to the combination of its sulfonyl group, piperidine ring, and tetrahydrofuran moiety. This combination provides a distinct set of chemical properties and potential biological activities that are not found in similar compounds.

This detailed overview should provide a comprehensive understanding of this compound, its synthesis, reactions, applications, and comparisons with similar compounds